Cas no 955976-19-9 (3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 955976-19-9
• MF: C₂₅H₁₉N₃O₃
• MW: 409.436665773392
• CID: 5851479
• PubChem ID: 1289003
• Update Time: 2025-06-11

3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenylpyrazole-4-carboxamide
• 955976-19-9
• SMR000199434
• AKOS001050562
• HMS3307L06
• CHEMBL1360744
• Z56956037
• 3-(benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• F1495-2709
• MLS000580546
• HMS2160L15
• 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C25H19N3O3/c1-30-20-13-11-18(12-14-20)26-25(29)21-16-28(19-8-3-2-4-9-19)27-24(21)23-15-17-7-5-6-10-22(17)31-23/h2-16H,1H3,(H,26,29)
• InChI Key： DWUZYTCVXGEMKX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(NC2=CC=C(OC)C=C2)=O)C(C2=CC3=CC=CC=C3O2)=N1

Computed Properties

• Exact Mass: 409.14264148g/mol
• Monoisotopic Mass: 409.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide

Professional Introduction to Compound with CAS No. 955976-19-9 and Product Name: 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide

The compound identified by the CAS number 955976-19-9 and the product name 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural framework of this molecule incorporates several key pharmacophoric elements, including a benzofuran moiety, a pyrazole ring, and an amide functional group, which collectively contribute to its unique chemical and biological characteristics.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide molecule exemplifies this trend, as its structural design suggests potential interactions with various enzymes and receptors involved in critical biological pathways. Specifically, the benzofuran moiety is known to exhibit properties that make it a valuable component in the development of compounds targeting neurological disorders, while the pyrazole ring is frequently employed in the design of molecules with anti-inflammatory and anticancer activities.

In the context of contemporary research, the 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide has been studied for its potential role in modulating pathways associated with chronic diseases. For instance, studies have indicated that this compound may possess inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The presence of the 4-methoxyphenyl group further enhances its pharmacological profile by contributing to its solubility and bioavailability, making it a promising candidate for further development into a therapeutic agent.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzofuran scaffold is typically constructed through Friedel-Crafts acylation followed by cyclization, while the pyrazole ring is introduced via condensation reactions. The final step involves the formation of the amide bond, which is achieved through coupling reactions such as those catalyzed by palladium or copper complexes. These synthetic strategies are well-documented in the literature and have been optimized for scalability and reproducibility.

One of the most compelling aspects of the 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide molecule is its potential for further derivatization to enhance its pharmacological properties. Researchers have explored various structural modifications to improve its binding affinity and selectivity for specific biological targets. For example, replacing the phenyl group with heterocyclic rings or introducing additional functional groups has been shown to modulate its activity significantly. These modifications are guided by computational modeling and experimental validation, ensuring that each derivative is optimized for maximum efficacy.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that it may also have utility in agrochemicals, where its structural features could contribute to the development of novel pesticides or herbicides. The benzofuran moiety, in particular, is known to exhibit phytotoxic properties when incorporated into certain molecular frameworks. This dual functionality makes 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide a versatile compound with broad applications across multiple industries.

In conclusion, the 3-(1-benzofuran-2-yl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 955976-19-9) represents a significant contribution to modern medicinal chemistry. Its unique structural features and multifunctional properties make it a valuable tool for researchers investigating novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.